![molecular formula C20H16F2N4O2 B2711011 5-[1-(3,4-Difluorobenzoyl)azetidine-3-carbonyl]-2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraene CAS No. 1448128-93-5](/img/structure/B2711011.png)
5-[1-(3,4-Difluorobenzoyl)azetidine-3-carbonyl]-2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraene
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Overview
Description
Azetidines are a class of organic compounds characterized by a four-membered ring structure containing three carbon atoms and one nitrogen atom . They are prevalent structural motifs found in various biologically active compounds .
Synthesis Analysis
Azetidines can be synthesized through several methods. One such method involves the La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines . This reaction proceeds in high yields even in the presence of acid-sensitive and Lewis basic functional groups .Chemical Reactions Analysis
Azetidines can undergo various chemical reactions. For instance, they can be synthesized through the regioselective nucleophilic ring opening of epoxides .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. Azetidines, for example, are generally stable compounds that can participate in a variety of chemical reactions .Scientific Research Applications
Synthesis and Characterization
- Novel classes of bis-triazenes and their derivatives were synthesized through reactions involving diazonium salts and ethylenediamine/formaldehyde mixtures, showcasing complex molecular structures characterized by spectroscopy and X-ray crystallography (Peori, Vaughan, & Hooper, 1998). The synthesis process highlights the intricate steps involved in forming such complex molecules, potentially applicable to the synthesis of "5-[1-(3,4-Difluorobenzoyl)azetidine-3-carbonyl]-2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraene."
- A study on donor-acceptor triazenes investigated the electronic delocalization and thermal stabilities of triazenes, revealing how electron-rich and electron-deficient components affect the molecule's stability and decomposition patterns, which could be relevant to understanding the stability of complex triazenes (Khramov & Bielawski, 2007).
Application in Molecular Chemistry
- The synthesis of 1,2,4-oxadiazoles from cycloreversions of oxadiazabicyclo[3.2.0]heptenes, using 1-azetines as thiocyanate equivalents, demonstrates the versatility of these compounds in medicinal chemistry and material sciences (Hemming et al., 2013). This suggests the potential for "this compound" in similar applications.
Advanced Material Applications
- Research into perfluorophenyl derivatives of elements and their interaction with metal carbonyls to form complexes illustrates the potential of using such compounds in developing materials with unique properties (Tomlinson & Massey, 1967). This could hint at the utility of "this compound" in forming novel metal-organic frameworks or complexes.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[1-(3,4-difluorobenzoyl)azetidin-3-yl]-(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16F2N4O2/c21-14-6-5-12(9-15(14)22)18(27)24-10-13(11-24)19(28)26-8-7-25-17-4-2-1-3-16(17)23-20(25)26/h1-6,9,13H,7-8,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMEZULKYMFDPCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=NC3=CC=CC=C3N21)C(=O)C4CN(C4)C(=O)C5=CC(=C(C=C5)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16F2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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